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dimethoxypropane
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An In-depth Technical Guide to 1,3-Dibromo-2,2-
dimethoxypropane
For Researchers, Scientists, and Drug Development Professionals

Introduction
1,3-Dibromo-2,2-dimethoxypropane is a halogenated organic compound that serves as a

crucial intermediate in various synthetic chemical processes.[1] Its bifunctional nature, owing to

the presence of two bromine atoms, makes it a valuable building block for the construction of

complex molecular architectures, including heterocyclic compounds. This technical guide

provides a comprehensive overview of the physical and chemical properties of 1,3-Dibromo-
2,2-dimethoxypropane, detailed experimental protocols for its synthesis, and an examination

of its reactivity and applications.

Physical and Chemical Properties
1,3-Dibromo-2,2-dimethoxypropane is typically a white to off-white crystalline solid or powder

at room temperature.[2][3] It is characterized by limited solubility in water but demonstrates

good solubility in common organic solvents such as methanol, ethanol, acetone, and

dichloromethane.[1][3]
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Table 1: Physical Properties of 1,3-Dibromo-2,2-
dimethoxypropane

Property Value Reference

Appearance
White to off-white crystalline

solid/powder
[2][3]

Melting Point 65-68 °C [2][3]

Boiling Point
235 °C (at atmospheric

pressure)
[3]

Density 1.7 g/cm³ [3]

Solubility

Sparingly soluble in water;

Soluble in methanol, ethanol,

acetone, dichloromethane

[1][3]

Table 2: Chemical Identifiers and Molecular Properties
Property Value Reference

Molecular Formula C₅H₁₀Br₂O₂ [1]

Molecular Weight 261.94 g/mol [4]

CAS Number 22094-18-4 [4]

IUPAC Name
1,3-dibromo-2,2-

dimethoxypropane
[4]

SMILES COC(CBr)(CBr)OC

InChI
1S/C5H10Br2O2/c1-8-5(3-6,4-

7)9-2/h3-4H2,1-2H3

Chemical Synthesis
The most common and well-documented method for the synthesis of 1,3-Dibromo-2,2-
dimethoxypropane involves the reaction of acetone with methanol and bromine.[5] This one-

pot synthesis is efficient and yields the product in good purity after simple workup procedures.
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Experimental Protocol: Synthesis of 1,3-Dibromo-2,2-
dimethoxypropane
Materials:

Acetone

Methanol

Bromine

Reaction kettle/flask equipped with a stirrer and dropping funnel

Centrifugal machine or filtration apparatus

Vacuum drying oven

Procedure:

Reaction Setup: In a reaction kettle, add acetone and methanol and stir the mixture to

ensure homogeneity.[5]

Bromine Addition: Slowly add bromine to the reaction mixture dropwise. The reaction is

exothermic, and the temperature should be maintained below 20 °C. The reaction mixture

will initially be a light reddish-brown color. Continue the dropwise addition of bromine.[5]

Reaction: After the complete addition of bromine, continue stirring the mixture at room

temperature for approximately 24 hours. During this time, a white solid will precipitate out of

the solution.[5]

Isolation of Product: Separate the precipitated white solid from the solvent using a centrifugal

machine or by filtration.[5]

Purification: Wash the solid product twice with methanol to remove any unreacted starting

materials and byproducts.[5]

Drying: Dry the purified white powder crystal under vacuum to obtain the final product, 1,3-
Dibromo-2,2-dimethoxypropane.[5] The purity of the product can be determined by gas
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chromatography.[5]

Synthesis Workflow Diagram

Synthesis Workflow of 1,3-Dibromo-2,2-dimethoxypropane
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Caption: A flowchart illustrating the key stages in the synthesis of 1,3-Dibromo-2,2-
dimethoxypropane.

Chemical Reactivity and Applications
The chemical reactivity of 1,3-Dibromo-2,2-dimethoxypropane is dominated by the two

bromine atoms, which are susceptible to nucleophilic substitution reactions. This property

makes it a valuable precursor for the synthesis of various organic molecules.

Its primary application is as a synthetic intermediate in organic chemistry.[1] It is particularly

useful in the formation of heterocyclic compounds and in cross-coupling reactions.[1] In the

pharmaceutical industry, it serves as a building block for the synthesis of drug candidates.[1]

Safety and Handling
1,3-Dibromo-2,2-dimethoxypropane is considered a hazardous substance. It is known to

cause skin and eye irritation.[2] Inhalation may lead to respiratory irritation.[2] Therefore,

appropriate personal protective equipment, including gloves, safety goggles, and a lab coat,
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should be worn when handling this compound. Work should be conducted in a well-ventilated

area or a fume hood.

Table 3: GHS Hazard Information
Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific target organ toxicity —

Single exposure
3

H335: May cause respiratory

irritation

Incompatible Materials: Strong oxidizing agents and strong bases.[2]

Hazardous Decomposition Products: Under fire conditions, it may decompose to produce

carbon monoxide (CO), carbon dioxide (CO2), and hydrogen halides.[2]

Conclusion
1,3-Dibromo-2,2-dimethoxypropane is a versatile synthetic intermediate with significant

applications in organic synthesis and pharmaceutical research. This guide has provided a

detailed overview of its physical and chemical properties, a reliable synthesis protocol, and

essential safety information. Researchers and scientists can utilize this information for the

effective and safe handling and application of this compound in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dibromo-2-2-dimethoxypropane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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